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Compound of Interest

(S,R,S)-AHPC-C4-NH2

Compound Name:
dihydrochloride

Cat. No.: B12497555

Get Quote

\ J

Solubility, Stability, and Bioconjugation Protocols for PROTAC Development

Part 1: Executive Summary & Molecular Context

(S,R,S)-AHPC-C4-NH2 dihydrochloride (often referred to as VH032-C4-NH2 2HCI) is a high-
value functionalized intermediate used in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). It serves as the E3 ligase recruiting module, specifically targeting the Von Hippel-
Lindau (VHL) protein.[1]

Structurally, it consists of three distinct domains:

e Warhead: The (S,R,S)-AHPC core (derived from hydroxyproline), which binds to VHL with
high affinity.

o Linker: A 4-carbon alkyl chain (C4) that provides spatial separation and flexibility.

» Handle: A primary amine (-NH2), presented as a dihydrochloride salt (2HCI) to ensure solid-
state stability and water solubility.
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Critical Technical Insight: The dihydrochloride salt form renders the molecule acidic in solution.
While this stabilizes the amine against oxidation during storage, it must be neutralized (free-
based) in situ during conjugation reactions. Failure to account for the HCI stoichiometry is the
primary cause of failed amide couplings with this reagent.

Part 2: Physicochemical Specifications

Property Specification
Chemical Name (S,R,S)-AHPC-C4-NH2 dihydrochloride
VHO032-C4-NH2 2HCI; VHL Ligand-Linker
Synonyms )
Conjugate 1
] ~602.62 g/mol (Salt form); ~529.7 g/mol (Free
Molecular Weight
base)
Formula C27H41CI2Ns04S
Appearance White to off-white solid (Hygroscopic)
o 2.0 eq HCI per molecule (Requires = 2.5 eq
Salt Stoichiometry )
base to neutralize)
Reactive Moiety Primary Amine (Alkyl-NH2)

Part 3: Solubility & Stability Dynamics
Solubility Profile

The dihydrochloride salt drastically alters the solubility profile compared to the free base VH032
ligand.

e DMSO (Recommended for Stock):
o Solubility: =100 mg/mL (~160 mM).

o Protocol: DMSO is the preferred solvent for stock solutions due to its ability to dissolve
both the hydrophobic AHPC core and the polar salt.
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o Caution: DMSO is hygroscopic.[1] Accumulation of water in DMSO stocks can lead to slow
hydrolysis of the amide bonds within the AHPC core over months.

o Water / Aqueous Buffers:
o Solubility: = 50 mg/mL (~80 mM).[1]

o pH Impact: Dissolving the 2HCI salt in unbuffered water will result in a pH of ~2-3. This
acidity is stable for the molecule but incompatible with cellular assays unless buffered.

o Buffer Incompatibility: Avoid dissolving directly into high-concentration phosphate buffers
(PBS > 2x) at high concentrations (>50mM), as the "salting out" effect may precipitate the
hydrophobic core.

Stability & Storage[3][4][5]
e Solid State:
o Temperature: -20°C is standard; -80°C is optimal for long-term (>1 year).

o Condition: Strictly desiccated. The salt is hygroscopic; moisture absorption leads to
"caking" and hydrolysis risks.

e Solution State:
o Freeze-Thaw: Highly sensitive. Repeated freeze-thaw cycles induce micro-precipitation.

o Shelf-Life: DMSO stocks at -20°C are stable for 1-3 months. Aqueous solutions should be
prepared fresh.

Part 4: Visualization of Logic & Workflow
Diagram 1: Solubility & Storage Decision Tree

This diagram outlines the decision logic for handling the compound based on the intended
application (Synthesis vs. Assay).
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Caption: Decision matrix for solvent selection based on downstream application. Note the
critical requirement for base neutralization in synthesis.

Part 5: Operational Protocols
Stock Solution Preparation (100 mM in DMSO)

¢ Equilibration: Allow the product vial to warm to room temperature before opening to prevent
condensation.
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e Calculation: For 10 mg of (S,R,S)-AHPC-C4-NH2 2HCI (MW ~602.62):
o Required Volume = 10 mg / 602.62 mg/mmol / 0.1 mmol/mL = 0.166 mL (166 pL) DMSO.

» Dissolution: Add anhydrous DMSO. Vortex vigorously for 30 seconds. Sonicate if necessary
(max 1 min).

 Aliquot: Split into single-use vials (e.g., 20 uL) to avoid freeze-thaw cycles. Store at -20°C.

Conjugation Protocol (Amide Coupling)

This protocol describes coupling the linker-ligand to a Target Protein Ligand-COOH (Carboxylic
Acid).

The "Salt Trap": The amine is protonated (NH3+ CI-). It is non-nucleophilic in this state. You
must add enough base to neutralize the 2x HCI and the reaction byproducts.

Reagents:

e Target Ligand-COOH (1.0 eq)

(S,R,S)-AHPC-C4-NH2 2HCI (1.0 — 1.2 eq)

Coupling Agent: HATU or PyBOP (1.2 eq)

Base: DIPEA (N,N-Diisopropylethylamine) (4.0 — 5.0 eq)

Solvent: DMF or DMSO

Step-by-Step:

» Activation: Dissolve Target Ligand-COOH in DMF. Add HATU (1.2 eq) and DIPEA (2.0 eq).
Stir for 5 minutes.

o Neutralization of Linker: In a separate vial, dissolve (S,R,S)-AHPC-C4-NH2 2HCI in minimal
DMF. Add DIPEA (2.5 eq). Note: The solution may warm slightly.

e Coupling: Add the neutralized Linker solution to the Activated Acid solution.
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e Reaction: Stir at Room Temperature for 1-4 hours.
e Monitoring: Monitor by LC-MS. Look for the mass of [Target-Linker-VHL] + H+.
e Quenching: Dilute with water/acetonitrile (containing 0.1% TFA) and purify via Prep-HPLC.

Diagram 2: Chemical Conjugation Logic

This diagram visualizes the neutralization step required to unlock the reactivity of the amine.
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Caption: Mechanism of activation. The inactive salt form must be converted to the free amine
using excess base to permit conjugation.

Part 6: Quality Control & Troubleshooting

Observation Probable Cause Corrective Action

Check DMSO age; ensure

LCMS: Mass +18 observed Hydrolysis of the AHPC amide
stock was stored anhydrously.
Increase DIPEAt0 5.0
No Reaction (SM remains) Amine still protonated equivalents. Ensure DMF is
dry.
o ) ) ) Dilute reaction with more
Precipitation in Reaction Concentration too high
DMF/DMSO.
] Avoid using Acetone/Acetic
LCMS: Mass +42 observed Acetylation

acid near the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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